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Compound of Interest

Compound Name: Phenyl-d5 isocyanate

Cat. No.: B1357203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of Phenyl-d5 isocyanate, a deuterated analog of phenyl isocyanate. This isotopically

labeled compound is a valuable tool in various research applications, including as an internal

standard in analytical methods and for mechanistic studies in drug development.

Core Chemical and Physical Properties
Phenyl-d5 isocyanate (C₆D₅NCO) is a stable isotope-labeled compound where the five

hydrogen atoms on the phenyl ring are replaced with deuterium. This isotopic substitution

results in a higher molecular weight compared to its non-deuterated counterpart, which is a key

feature for its use in mass spectrometry-based applications.
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Property Value Source

CAS Number 83286-56-0 --INVALID-LINK--

Molecular Formula C₇D₅NO --INVALID-LINK--

Molecular Weight 124.15 g/mol --INVALID-LINK--

Isotopic Purity ≥98 atom % D --INVALID-LINK--

Appearance Colorless liquid
Inferred from Phenyl

Isocyanate

Boiling Point 162-163 °C (lit.) --INVALID-LINK--

Melting Point -30 °C (lit.) --INVALID-LINK--

Density 1.142 g/mL at 25 °C --INVALID-LINK--

Refractive Index n20/D 1.535 (lit.) --INVALID-LINK--

Chemical Structure
The structure of Phenyl-d5 isocyanate consists of a pentadeuterated phenyl ring attached to

an isocyanate functional group (-N=C=O). The isocyanate group is highly reactive and is the

center of the molecule's characteristic chemical behavior.

Structural Feature Description

SMILES String [2H]c1c([2H])c([2H])c(N=C=O)c([2H])c1[2H]

InChI Key DGTNSSLYPYDJGL-RALIUCGRSA-N

While specific bond lengths and angles for the deuterated compound are not readily available,

the geometry is expected to be very similar to that of phenyl isocyanate, which is a planar

molecule.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Phenyl-d5 isocyanate are

not widely published. However, general methods for the preparation of aromatic isocyanates
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can be adapted.

Synthesis of Phenyl-d5 Isocyanate (General Method)
The synthesis of phenyl isocyanates typically involves the reaction of the corresponding aniline

with phosgene or a phosgene equivalent, such as triphosgene. For the synthesis of Phenyl-d5
isocyanate, aniline-d5 would be the starting material.

Reaction:

C₆D₅NH₂ + COCl₂ → C₆D₅NCO + 2HCl

Disclaimer: This reaction involves highly toxic reagents (phosgene or its equivalents) and

should only be performed by trained professionals in a well-ventilated fume hood with

appropriate safety precautions.

Illustrative Experimental Workflow:

Caption: A generalized workflow for the synthesis of Phenyl-d5 isocyanate.

Purification by Vacuum Distillation (General Method)
Phenyl isocyanates are typically purified by vacuum distillation to remove impurities and

unreacted starting materials.

Illustrative Experimental Protocol:

The crude Phenyl-d5 isocyanate is transferred to a distillation flask.

The distillation apparatus is assembled for vacuum distillation, ensuring all joints are properly

sealed.

A vacuum is gradually applied to the system.

The flask is heated gently in an oil bath.

The fraction distilling at the expected boiling point of Phenyl-d5 isocyanate under the

applied pressure is collected in a pre-weighed receiving flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The purified product is stored under an inert atmosphere (e.g., nitrogen or argon) at a low

temperature to prevent degradation.

Key Chemical Reactions
The isocyanate group in Phenyl-d5 isocyanate is a powerful electrophile, making it highly

reactive towards nucleophiles such as alcohols and amines.

Reaction with Alcohols to Form Carbamates
Phenyl-d5 isocyanate reacts with alcohols to form N-phenyl-d5-carbamates. This reaction is

fundamental in polyurethane chemistry.

To cite this document: BenchChem. [Phenyl-d5 Isocyanate: A Technical Guide to its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1357203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

